Cas no 2137831-22-0 (8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline)

• Product Name: 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline
• CAS No: 2137831-22-0
• MF: C₁₄H₁₈ClN₃
• MW: 263.765821933746
• CID: 5955540
• PubChem ID: 165488376
• Update Time: 2025-10-18

8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline Chemical and Physical Properties

Names and Identifiers

• 8-chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline
• EN300-801806
• 2137831-22-0
• 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline

• Inchi： 1S/C14H18ClN3/c1-4-14(2,3)13-11(18-16)8-9-6-5-7-10(15)12(9)17-13/h5-8,18H,4,16H2,1-3H3
• InChI Key： CFNZQQWPEKCRGU-UHFFFAOYSA-N
• SMILES： ClC1=CC=CC2C=C(C(C(C)(C)CC)=NC=21)NN

Computed Properties

• Exact Mass: 263.1189253g/mol
• Monoisotopic Mass: 263.1189253g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 3
• Complexity: 282
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 50.9Ų

Additional information on 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline

Professional Introduction to 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline (CAS No. 2137831-22-0)

8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline, identified by its CAS number 2137831-22-0, is a significant compound in the field of pharmaceutical chemistry. This molecule has garnered attention due to its unique structural properties and potential applications in drug development. The presence of a chloro substituent and a hydrazinyl group in the quinoline backbone suggests a high degree of reactivity, making it a valuable candidate for further investigation.

The quinoline scaffold is well-documented for its role in medicinal chemistry, particularly in the synthesis of antimalarial, antibacterial, and anticancer agents. The specific modification of 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline with a 2-methylbutan-2-yl side chain introduces additional functional groups that can influence its pharmacokinetic and pharmacodynamic properties. This structural feature may enhance the compound's solubility, bioavailability, and target specificity, which are critical factors in drug design.

Recent advancements in computational chemistry have enabled the detailed analysis of such compounds, allowing researchers to predict their interactions with biological targets with greater accuracy. The combination of experimental data and computational modeling has been instrumental in understanding the mechanism of action of 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline. Studies have indicated that the hydrazinyl group can participate in hydrogen bonding interactions, which may be crucial for binding to specific proteins or enzymes.

In vitro studies have demonstrated the potential of this compound as an inhibitor of various kinases and other enzymes involved in cancer progression. The chloro substituent on the quinoline ring can serve as a leaving group in nucleophilic substitution reactions, which may be exploited to develop prodrugs or activators with enhanced therapeutic effects. Additionally, the 2-methylbutan-2-yl group could contribute to steric hindrance, influencing the compound's binding affinity and selectivity.

The synthesis of 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline involves multi-step organic reactions, requiring precise control over reaction conditions to ensure high yield and purity. Advanced synthetic techniques, such as palladium-catalyzed cross-coupling reactions, have been employed to construct the complex quinoline core efficiently. The use of chiral auxiliaries or catalysts may also be necessary to achieve enantiopure forms of the compound, which are often required for optimal biological activity.

The pharmacological profile of 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline is currently under extensive investigation. Preclinical studies have shown promising results in models of inflammation and neurodegenerative diseases. The compound's ability to modulate key signaling pathways has raised interest in its potential therapeutic applications beyond oncology. Further research is needed to fully elucidate its mechanism of action and to identify any possible side effects or toxicities.

The development of new drug candidates relies heavily on collaboration between synthetic chemists, biologists, and pharmacologists. High-throughput screening technologies have accelerated the process of identifying promising compounds like 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline by rapidly testing their interactions with a wide range of biological targets. This integrative approach has been crucial in bringing novel therapeutics to market efficiently.

The future prospects for 8-Chloro-3-hydrazinyl-2-(2-methylbutan-2-yl)quinoline are bright, with ongoing research aimed at optimizing its chemical structure for improved efficacy and safety. Innovations in drug delivery systems may also enhance its clinical utility by ensuring targeted release and controlled release profiles. As our understanding of disease mechanisms continues to evolve, compounds like this will play an increasingly important role in precision medicine.